Cas no 1246819-01-1 (N-Isopropyl Carvedilol)

• Product Name: N-Isopropyl Carvedilol
• CAS No: 1246819-01-1
• MF: C₂₇H₃₂N₂O₄
• MW: 448.553987503052
• CID: 1059190
• PubChem ID: 59432710
• Update Time: 2025-04-20

N-Isopropyl Carvedilol Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl Carvedilol
• 1-(9H-carbazol-4-yloxy)-3-[2-(2-methoxyphenoxy)ethyl-propan-2-ylamino]propan-2-ol
• 1-(9H-Carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]-2-propanol
• 1246819-01-1
• 1-[(9H-Carbazol-4-yl)oxy]-3-{[2-(2-methoxyphenoxy)ethyl](propan-2-yl)amino}propan-2-ol
• [3-(9H-carbazol-4-yloxy)-2-hydroxypropyl][2-(2-methoxyphenoxy)ethyl](propan-2-yl)amine
• DTXSID20732013
• N-Isopropylcarvedilol
• 2-Propanol, 1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]-
• SCHEMBL13204418
• V4HQ9ZD24X
• 2-Propanol, 1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]-; 1-(9H-Carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]propan-2-ol; 1-(9H-Carbazol-4-yloxy)-3-[isopropyl[2-(2-methoxyphenoxy)ethyl]amino]propan-2-ol; N-Isopropylcarvedilol; Carvedilol RC F (USP)
• J-005138

• Inchi： 1S/C27H32N2O4/c1-19(2)29(15-16-32-25-13-7-6-12-24(25)31-3)17-20(30)18-33-26-14-8-11-23-27(26)21-9-4-5-10-22(21)28-23/h4-14,19-20,28,30H,15-18H2,1-3H3
• InChI Key： LQUBFKUWSKDUMH-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=C1C1C=CC=CC=1N2)CC(CN(CCOC1C=CC=CC=1OC)C(C)C)O

Computed Properties

• Exact Mass: 448.23600
• Monoisotopic Mass: 448.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Melting Point: 116-118°C
• PSA: 66.95000
• LogP: 4.85880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles